N-mesityl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide

• Molecular Formula: C22H21N3OS
• Molecular Weight: 375.5 g/mol
• IUPAC Name: 3-methyl-6-phenyl-N-(2,4,6-trimethylphenyl)imidazo[2,1-b][1,3]thiazole-2-carboxamide
• InChI: InChI=1S/C22H21N3OS/c1-13-10-14(2)19(15(3)11-13)24-21(26)20-16(4)25-12-18(23-22(25)27-20)17-8-6-5-7-9-17/h5-12H,1-4H3,(H,24,26)
• InChI Key: HYGPRRLXKJTTBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)C2=C(N3C=C(N=C3S2)C4=CC=CC=C4)C)C

Description

This compound belongs to the class of imidazo[2,1-b]thiazoles, which are known for their diverse biological activities, including anticancer, antifungal, and antibacterial properties .

Preparation Methods

The synthesis of N-mesityl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide typically involves the reaction of thiourea, acetone, and α-bromoacetophenone. The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the formation of the desired product . Industrial production methods may involve optimization of these reaction conditions to improve yield and purity.

Chemical Reactions Analysis

N-mesityl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo substitution reactions with halogens or other nucleophiles under appropriate conditions.

Common reagents used in these reactions include acids, bases, and organic solvents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound exhibits significant cytotoxic activity against various cancer cell lines, making it a potential candidate for anticancer drug development.

Medicine: Its antibacterial and antifungal properties have been explored for the development of new antimicrobial agents.

Industry: The compound’s unique structural features make it suitable for use in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of N-mesityl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of certain enzymes involved in cancer cell proliferation, leading to cell cycle arrest and apoptosis . The compound may also interact with cellular membranes, disrupting their integrity and function .

Comparison with Similar Compounds

N-mesityl-3-methyl-6-phenylimidazo[2,1-b]thiazole-2-carboxamide can be compared with other imidazo[2,1-b]thiazole derivatives, such as:

3-methyl-6-phenylimidazo[2,1-b]thiazole: Similar in structure but lacks the mesityl group, which may affect its biological activity and chemical reactivity.

N-pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide: Another derivative with different substituents, showing varied biological activities.

The uniqueness of this compound lies in its specific substituents, which contribute to its distinct chemical and biological properties.